Tizanidine-d4 Hydrochloride
Tizanidine-d4 Hydrochloride
Tizanidine-d4 is intended for use as an internal standard for the quantification of tizanidine by GC- or LC-MS. Tizanidine is an α2-adrenergic receptor (α2-AR) agonist. Administration of tizanidine reduces neuronal excitation induced by noxious stimuli and depresses spontaneous neuronal firing in anesthetized cats. Tizanidine-induced neuronal depression is reversed by the selective α2-AR antagonist RX781094 but not the α1-AR antagonists prazosin and WB-4101. It acts as a muscle relaxant that inhibits α- and γ-rigidity in rats, reflex muscle tone in rabbits, and the linguomadibular reflex in cats without sedative, hemodynamic, or neurochemical effects. Formulations containing tizanidine have been used for the treatment of stiff-person syndrome and to improve gait function in patients with incomplete spinal cord injuries.
Brand Name:
Vulcanchem
CAS No.:
1188263-51-5
VCID:
VC0128385
InChI:
InChI=1S/C9H8ClN5S.ClH/c10-5-1-2-6-8(15-16-14-6)7(5)13-9-11-3-4-12-9;/h1-2H,3-4H2,(H2,11,12,13);1H/i3D2,4D2;
SMILES:
C1CN=C(N1)NC2=C(C=CC3=NSN=C32)Cl.Cl
Molecular Formula:
C9H9Cl2N5S
Molecular Weight:
294.20 g/mol
Tizanidine-d4 Hydrochloride
CAS No.: 1188263-51-5
Cat. No.: VC0128385
Molecular Formula: C9H9Cl2N5S
Molecular Weight: 294.20 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tizanidine-d4 is intended for use as an internal standard for the quantification of tizanidine by GC- or LC-MS. Tizanidine is an α2-adrenergic receptor (α2-AR) agonist. Administration of tizanidine reduces neuronal excitation induced by noxious stimuli and depresses spontaneous neuronal firing in anesthetized cats. Tizanidine-induced neuronal depression is reversed by the selective α2-AR antagonist RX781094 but not the α1-AR antagonists prazosin and WB-4101. It acts as a muscle relaxant that inhibits α- and γ-rigidity in rats, reflex muscle tone in rabbits, and the linguomadibular reflex in cats without sedative, hemodynamic, or neurochemical effects. Formulations containing tizanidine have been used for the treatment of stiff-person syndrome and to improve gait function in patients with incomplete spinal cord injuries. |
|---|---|
| CAS No. | 1188263-51-5 |
| Molecular Formula | C9H9Cl2N5S |
| Molecular Weight | 294.20 g/mol |
| IUPAC Name | 5-chloro-N-(4,4,5,5-tetradeuterio-1H-imidazol-2-yl)-2,1,3-benzothiadiazol-4-amine;hydrochloride |
| Standard InChI | InChI=1S/C9H8ClN5S.ClH/c10-5-1-2-6-8(15-16-14-6)7(5)13-9-11-3-4-12-9;/h1-2H,3-4H2,(H2,11,12,13);1H/i3D2,4D2; |
| Standard InChI Key | ZWUKMNZJRDGCTQ-URZLSVTISA-N |
| Isomeric SMILES | [2H]C1(C(N=C(N1)NC2=C(C=CC3=NSN=C32)Cl)([2H])[2H])[2H].Cl |
| SMILES | C1CN=C(N1)NC2=C(C=CC3=NSN=C32)Cl.Cl |
| Canonical SMILES | C1CN=C(N1)NC2=C(C=CC3=NSN=C32)Cl.Cl |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator